Cas no 28446-37-9 (Adenine,9-(2,3-anhydro-b-D-lyxofuranosyl)-,5'-p-toluenesulfonate (8CI))
28446-37-9 structure
Product Name:Adenine,9-(2,3-anhydro-b-D-lyxofuranosyl)-,5'-p-toluenesulfonate (8CI)
CAS No:28446-37-9
MF:C17H17N5O5S
MW:403.412381887436
CID:289154
PubChem ID:276417
Update Time:2025-04-19
Adenine,9-(2,3-anhydro-b-D-lyxofuranosyl)-,5'-p-toluenesulfonate (8CI) Chemical and Physical Properties
Names and Identifiers
-
- Adenine,9-(2,3-anhydro-b-D-lyxofuranosyl)-,5'-p-toluenesulfonate (8CI)
- AC1MIVHC
- AG-D-19942
- CTK0G4362
- Cytidine 5'-(pentahydrogen tetraphosphate)
- Cytidine 5'-tetraphosphate
- O5'-(pentahydroxy-[1]tetraphosphoryl)-cytidine
- O5'-(toluene-4-sulfonyl)-2',3'-anhydro-adenosine
- 9-[2,3-Anhydro-5-O-(4-methylbenzene-1-sulfonyl)pentofuranosyl]-9H-purin-6-amine
- DTXSID50951093
- 28446-37-9
- NSC124210
- NSC-124210
-
- Inchi: 1S/C17H17N5O5S/c1-9-2-4-10(5-3-9)28(23,24)25-6-11-13-14(27-13)17(26-11)22-8-21-12-15(18)19-7-20-16(12)22/h2-5,7-8,11,13-14,17H,6H2,1H3,(H2,18,19,20)
- InChI Key: AOLWMWUFBSWMJT-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OCC1C2C(C(N3C=NC4C(N)=NC=NC3=4)O1)O2
Computed Properties
- Exact Mass: 403.09500
- Monoisotopic Mass: 403.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 682
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 143Ų
Experimental Properties
- Density: 1.79
- Boiling Point: 695.1°Cat760mmHg
- Flash Point: 374.2°C
- Refractive Index: 1.812
- PSA: 143.13000
- LogP: 2.44920
Adenine,9-(2,3-anhydro-b-D-lyxofuranosyl)-,5'-p-toluenesulfonate (8CI) Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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